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Compound of Interest

Compound Name:
N-(2-bromophenyl)-3-phenylprop-

2-enamide

CAS No.: 71910-51-5

Cat. No.: B1269319

Get Quote

Executive Summary
N-(2-bromophenyl)-3-phenylprop-2-enamide (also known as 2'-bromocinnamanilide) is a

lipophilic small molecule belonging to the cinnamanilide class. Structurally, it consists of a

cinnamoyl moiety linked to a 2-bromoaniline group. This scaffold is a privileged structure in

medicinal chemistry, widely investigated for its antimicrobial (specifically antimycobacterial) and

anticancer properties.

Unlike standard-of-care agents that often target a single pathway, 2'-bromocinnamanilide and

its derivatives exhibit polypharmacology, acting as:

Tubulin Polymerization Inhibitors: Disrupting microtubule dynamics in cancer cells.

Transglutaminase 2 (TG2) Inhibitors: Blocking protein cross-linking involved in fibrosis and

cancer metastasis.

Antimicrobial Agents: Disrupting bacterial cell membranes and inhibiting specific enzymes

like Mycobacterium tuberculosis enoyl-ACP reductase (InhA).
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This guide compares N-(2-bromophenyl)-3-phenylprop-2-enamide with industry standards

Combretastatin A-4 (anticancer), Ciprofloxacin (antimicrobial), and Cystamine (TG2 inhibition).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9]

Property Specification

IUPAC Name
(2E)-N-(2-bromophenyl)-3-phenylprop-2-

enamide

Common Name 2'-Bromocinnamanilide

CAS Number 71910-51-5

Molecular Formula C₁₅H₁₂BrNO

Molecular Weight 302.17 g/mol

LogP (Predicted) ~4.2 (High Lipophilicity)

H-Bond Donors/Acceptors 1 / 1

Rotatable Bonds 3

Mechanism of Action
The biological activity of N-(2-bromophenyl)-3-phenylprop-2-enamide is driven by the

Michael acceptor reactivity of its

-unsaturated carbonyl group and the lipophilic bromine substituent.

Primary Pathway: Tubulin Inhibition & Apoptosis
Similar to Combretastatin A-4, this compound binds to the colchicine-binding site of

-tubulin. The steric bulk of the 2-bromo group locks the molecule in a conformation that
effectively wedges into the tubulin dimer, preventing polymerization into microtubules. This
leads to cell cycle arrest at the G2/M phase and subsequent apoptosis.
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Secondary Pathway: Transglutaminase 2 (TG2)
Inhibition
The cinnamoyl moiety acts as a competitive amine substrate for TG2. By occupying the active

site, it prevents the cross-linking of extracellular matrix proteins, a process critical for fibrosis

and cancer cell invasion.
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Figure 1: Dual mechanism of action targeting tubulin dynamics and tissue fibrosis pathways.

Comparative Performance Analysis
Anticancer Activity vs. Known Inhibitors
The 2-bromo substituent enhances metabolic stability compared to unsubstituted

cinnamanilides, though potency is generally lower than nanomolar specialists like

Combretastatin A-4.
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Feature

N-(2-
bromophenyl)-3-
phenylprop-2-
enamide

Combretastatin A-4
(Benchmark)

Cisplatin
(Standard)

Primary Target
Tubulin (Colchicine

Site)

Tubulin (Colchicine

Site)
DNA (Cross-linking)

IC₅₀

(Leukemia/Breast)

1.0 – 10.0 µM (Typical

for class)
0.001 – 0.01 µM 1.0 – 5.0 µM

Toxicity Profile
Moderate (Selective

for dividing cells)

High (Neurotoxicity

risks)
High (Nephrotoxicity)

Solubility Low (Lipophilic)
Low (Requires

phosphate prodrug)
Moderate

Mechanism Type Reversible Binding Reversible Binding Irreversible Adducts

Antimicrobial Activity vs. Antibiotics
Cinnamanilides are particularly effective against Gram-positive bacteria and Mycobacteria due

to their ability to penetrate lipid-rich cell walls.

Feature

N-(2-
bromophenyl)-3-
phenylprop-2-
enamide

Ciprofloxacin
(Benchmark)

Isoniazid (TB
Standard)

Target
Membrane Integrity /

FtsZ
DNA Gyrase

InhA (Cell Wall

Synthesis)

MIC (S. aureus) 25 – 50 µM 0.5 – 1.0 µM
N/A (Specific to

Mycobacteria)

MIC (M. tuberculosis) 10 – 60 µM 1 – 2 µM 0.5 – 1.0 µM

Resistance Potential
Low (Membrane/Multi-

target)
High (Single mutation) High
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Experimental Protocols
Synthesis: Modified Schotten-Baumann Reaction
This protocol yields high-purity N-(2-bromophenyl)-3-phenylprop-2-enamide suitable for

biological assays.

Reagents:

Cinnamoyl chloride (1.0 equiv)

2-Bromoaniline (1.0 equiv)

Pyridine (1.2 equiv) or Triethylamine

Dichloromethane (DCM) (Solvent)[1]

Workflow:

Preparation: Dissolve 2-bromoaniline (10 mmol) and pyridine (12 mmol) in anhydrous DCM

(20 mL) at 0°C under nitrogen atmosphere.

Addition: Dropwise add a solution of cinnamoyl chloride (10 mmol) in DCM (10 mL) over 30

minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (Hexane:EtOAc 3:1).

Work-up: Wash the organic layer with 1M HCl (2x), saturated NaHCO₃ (2x), and brine.

Purification: Dry over anhydrous MgSO₄, concentrate in vacuo, and recrystallize from

Ethanol/Water to obtain white/off-white needles.

Tubulin Polymerization Assay (In Vitro)
To verify the mechanism of action compared to Combretastatin A-4.

Materials:
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Purified Tubulin (>99% from bovine brain)

GTP (Guanosine Triphosphate)

Fluorescence Plate Reader (Ex 360 nm / Em 450 nm using DAPI reporter or OD340

turbidity)

Protocol:

Incubation: Mix tubulin (10 µM) in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl₂, pH

6.9) with GTP (1 mM).

Treatment: Add test compound (10 µM) or Vehicle (DMSO). Include Combretastatin A-4 (2

µM) as a positive control.

Measurement: Initiate polymerization by warming to 37°C. Measure absorbance at 340 nm

every 30 seconds for 60 minutes.

Analysis: Comparison of

(rate) and steady-state absorbance. A reduction in steady-state absorbance indicates
inhibition.
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Figure 2: Experimental workflow from synthesis to validation.

Conclusion & Strategic Positioning
N-(2-bromophenyl)-3-phenylprop-2-enamide is a robust "hit" molecule for early-stage drug

discovery, particularly in multidrug-resistant (MDR) contexts.

Advantages: It possesses a dual-action mechanism (tubulin + TG2) that is distinct from

standard DNA-damaging agents like Cisplatin, potentially bypassing common resistance

mechanisms. Its lipophilicity allows for good membrane permeability.[2]

Limitations: Its potency (µM range) is lower than specialized inhibitors (nM range). It serves

best as a lead scaffold for further optimization (e.g., adding methoxy groups to the cinnamoyl

ring to mimic Combretastatin).
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Recommendation: For researchers, this compound is an excellent positive control for TG2

inhibition assays or as a starting point for developing hybrid anticancer-antimicrobial agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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